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Executive Summary

2-Methylphenothiazine (CAS: 5828-51-3) is a tricyclic heteroaromatic compound belonging to
the phenothiazine class.[1] Distinguished by a methyl substitution at the C-2 position of the
phenothiazine core, it serves as a critical intermediate in the synthesis of neuroleptic
pharmaceuticals and, more recently, as a hole-transporting scaffold in organic optoelectronics.
This guide provides a rigorous technical analysis of its physiochemical properties, synthesis
pathways, and spectroscopic characterization, designed for researchers in medicinal chemistry
and materials science.

Chemical Identity & Physiochemical Properties[1][2]
[3][4]

The structural integrity of 2-Methylphenothiazine is defined by its "butterfly" conformation, a
characteristic of the phenothiazine core that imparts unique electronic properties. The C-2
methyl group introduces a slight asymmetry, influencing both the dipole moment and the
packing structure compared to the unsubstituted parent compound.
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Core Data Table[5]

Property Specification

Chemical Name 2-Methyl-10H-phenothiazine

CAS Registry Number 5828-51-3

Molecular Formula Ci13H11NS

Molecular Weight (Average) 213.30 g/mol

Monoisotopic Mass 213.0612 Da

SMILES Cclccc2c(c1)Nc3cececce3S2

InChl Key BXXQZMJEARUBHO-UHFFFAOYSA-N
Appearance Pale yellow to greenish crystalline solid

- Soluble in DMSO, chloroform, benzene;
Solubility )
Insoluble in water

LogP (Predicted) ~4.5 (Lipophilic)

Critical Note on Isomers: Researchers must distinguish this compound from 10-
Methylphenothiazine (CAS 1207-72-3), where the methylation occurs at the nitrogen atom,
drastically altering the redox properties and melting point (10-Methyl MP: ~99°C vs. 2-Methyl
MP: >180°C est.).

Synthesis & Manufacturing Protocols

The synthesis of 2-Methylphenothiazine historically relies on sulfurization techniques that form
the central thiazine ring. The most authoritative method is the Bernthsen Synthesis, which
involves the thionation of diarylamines.
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The Bernthsen Synthesis Protocol

This method is favored for its scalability, though it requires high temperatures and careful
purification to remove regioisomers.

Reaction Mechanism:

e Precursor:3-Methyldiphenylamine (prepared via Buchwald-Hartwig coupling or Ullmann
condensation of m-toluidine and iodobenzene).

» Thionation: The precursor is heated with elemental sulfur and a catalytic amount of iodine.

o Cyclization: Electrophilic attack of the sulfur radical/cation on the ortho-positions of the
aromatic rings closes the central ring.

Step-by-Step Protocol:

» Reagents: Mix 3-methyldiphenylamine (1.0 eq), elemental sulfur (2.0 eq), and iodine (1-2
mol% catalyst).

o Fusion: Heat the mixture in an oil bath to 180—-200°C. Evolution of H2S gas indicates reaction
progress (scrubber required).

o Duration: Maintain temperature for 2-4 hours until gas evolution ceases.

o Workup: Cool the melt to room temperature. Extract the solid mass with hot toluene or
benzene.

 Purification: Recrystallize from ethanol or perform column chromatography (Silica gel,
Hexane:Ethyl Acetate 9:1) to separate the 2-methyl isomer from the 4-methyl byproduct.

Synthesis Pathway Diagram
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Bernthsen Cyclization
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Figure 1: The Bernthsen synthesis pathway for 2-Methylphenothiazine, highlighting the critical
cyclization step and potential regioisomer formation.

Analytical Characterization

Validating the structure of 2-Methylphenothiazine requires distinguishing it from its isomers (4-
methyl and 10-methyl). Nuclear Magnetic Resonance (NMR) is the gold standard for this
verification.

Proton NMR (*H-NMR) Signature

Solvent: CDCIz or DMSO-ds
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Structural Numbering & Correlation
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Figure 2: Numbering scheme of the phenothiazine core. In 2-Methylphenothiazine, the methyl
group is attached at position 2, preserving the NH at position 10.

Applications in Research & Development
Pharmaceutical Intermediate

2-Methylphenothiazine is a scaffold for "first-generation" antipsychotics. The C-2 substitution is
critical for increasing lipophilicity and blood-brain barrier penetration compared to the
unsubstituted parent.

e Mechanism: Acts as a precursor for N-alkylation to generate dopamine D2 receptor
antagonists.

o Key Derivative: Although less common than the 2-chloro derivative (Chlorpromazine), the 2-
methyl analog serves as a probe for structure-activity relationship (SAR) studies regarding
steric bulk at the C-2 position.

Materials Science (Hole Transport)

In organic electronics, the electron-rich nature of the phenothiazine sulfur-nitrogen axis makes
2-Methylphenothiazine an excellent candidate for Hole Transport Materials (HTMs) in OLEDs
and perovskite solar cells.
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» Redox Stability: The 2-methyl group donates electron density into the ring, slightly lowering
the oxidation potential compared to phenothiazine, facilitating easier hole injection.

e Morphology: The methyl group disrupts planar stacking, reducing crystallization in thin films,
which is advantageous for forming amorphous, defect-free layers.

Safety & Handling (MSDS Highlights)
As a potent bioactive heterocycle, 2-Methylphenothiazine requires strict safety protocols.
o Hazard Classification: Irritant (Skin/Eye), Potential Skin Sensitizer.

o Photosensitivity: Like many phenothiazines, this compound can induce phototoxic reactions.
Always handle under amber light or low-UV conditions.

o Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Phenothiazines are
prone to oxidation (turning pink/red) upon exposure to air and light, forming sulfoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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